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Compound of Interest

Compound Name: 2,3-Dichloro-1-propanol

Cat. No.: B139626

Application Notes and Protocols for 2,3-
Dichloro-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2,3-
Dichloro-1-propanol (CAS No. 616-23-9), a hazardous chemical intermediate. Adherence to
these protocols is critical to ensure personnel safety and environmental protection.

Hazard Identification and Summary

2,3-Dichloro-1-propanol is a combustible, viscous liquid that is toxic if swallowed, fatal in
contact with skin, and harmful if inhaled.[1][2] It causes serious eye damage and is suspected
of causing genetic defects.[1][2] Long-term exposure may have carcinogenic effects and cause
irreversible damage.[3]

GHS Hazard Statements:
e H301: Toxic if swallowed[1][2]
e H310: Fatal in contact with skin[1][2]

o H318: Causes serious eye damage[1][2]
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e H332: Harmful if inhaled[1]
e H341: Suspected of causing genetic defects

e H227: Combustible liquid

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3-Dichloro-1-propanol is provided
in the table below for easy reference.

Property Value Reference
Molecular Formula Cs3HeCI20 [1114]
Molecular Weight 128.99 g/mol [1][41[5]

Viscous, colorless to amber
Appearance o [1][41[6]
liquid with an ethereal odor

182 °C (360-365 °F) at 760

Boiling Point mmHg [11[41[7]
Melting Point -29.15 °C [4]18]
Flash Point 93 °C (199.4 °F) [4115]
Density 1.360 g/mL at 20 °C [41517118]
Solubility in Water Slightly soluble (1-10 g/L) [4119]
Vapor Pressure 0.18 - 0.214 mmHg at 25 °C [1114]

Handling and Storage Protocols
Engineering Controls

o Ventilation: All work with 2,3-Dichloro-1-propanol must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[3][10]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[11][12]
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Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling this substance.

Personal Protective Equipment (PPE) Protocol

Eye Protection:
Chemical splash goggles AND face shield

Hand Protection:
Neoprene or rubber gloves (double-gloving recommended)

Body Protection:
Chemical-resistant lab coat or apron

Respiratory Protection:
NIOSH-approved respirator with an organic vapor cartridge

Spill Response Protocol
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Disposal Logical Pathway

Generate Waste
(2,3-Dichloro-1-propanol)

Segregate as
Halogenated Organic Waste

Collect in a dedicated,
sealed, and labeled
waste container

Store temporarily in a
secure, designated area

Arrange for pickup by
certified hazardous
waste disposal service

Final Disposal:
High-temperature incineration
at a licensed facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and disposal procedures for 2,3-Dichloro-1-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139626#handling-and-disposal-procedures-for-2-3-
dichloro-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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